Cas no 565-20-8 (N-Acetyl Dapsone)

• Product Name: N-Acetyl Dapsone
• CAS No: 565-20-8
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 368238
• PubChem ID: 11257
• Update Time: 2025-05-19

N-Acetyl Dapsone Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[(4-aminophenyl)sulfonyl]phenyl]-
• N-Acetyl Dapsone
• N-Monoacetyl-4,4'-diaminodiphenyl sulfone
• N-Monoacetyl-4004'-diaminodiphenylsulfone
• Mono-N-acetyl-4-4'-sulfonylbisbenzeneamine
• N-[4-(4-aminophenyl)sulfonylphenyl]acetamide
• 4-Amino-4'-acetamidodiphenyl sulfone
• 4'-Sulfanilylacetanilide
• Acetyldapsone
• MADDS
• Monoacetyldapsone
• BRN 2746651
• HY-G0016
• ACETYL DAPSONE
• SMR000024670
• CHEBI:139473
• AB06775
• N-Acetyldapsone
• Mono-N-acetyl-4-4 -sulfonylbisbenzeneamine
• N-[4-(4-aminobenzene-1-sulfonyl)phenyl]acetamide
• AKOS003272954
• SCHEMBL10920445
• DTXSID70205040
• HMS2230L14
• NSC 27184
• WDOCBIHNYYQINH-UHFFFAOYSA-N
• A831070
• NSC27184
• monoacetyl dapsone
• p-Sulfanilylacetanilide Acetamide
• N-Acetyl-4,4'-diaminodiphenylsulfone
• BDBM50391267
• starbld0016694
• (S)-(+)-ALPHA-METHYL-1H-IMIDAZOLE-4-ETHANAMINEDIHYDROBROMIDE
• N-acetyl-4,4'-diaminodiphenyl sulfone
• 4-Acetylamino-4'-aminodiphenyl sulfone
• 565-20-8
• N-(4-[(4-Aminophenyl)sulfonyl]phenyl)acetamide
• A4YKS8ULCN
• NSC-27184
• NCGC00044286-02
• monoacetyl-dapsone
• Acetamide, N-[4-[(4-aminophenyl)sulfonyl]phenyl]-
• NS00098468
• N-[4-(4-aminobenzenesulfonyl)phenyl]acetamide
• UNII-A4YKS8ULCN
• N-Acetyl-4,4-diaminodiphenylsulfone
• MONO-N-ACETYL DAPSONE
• MFCD00672496
• 4-(Acetamido)-4'-aminobiphenyl sulphone
• N-[4-[(4-aminophenyl)sulfonyl]phenyl]acetamide
• 3-13-00-01286 (Beilstein Handbook Reference)
• CCRIS 5693
• Opera_ID_318
• N-(4-((4-Aminophenyl)sulfonyl)phenyl)acetamide
• N-[4-[(4-aminophenyl)sulfonyl]phenyl]-
• N-(4-(4-aminophenylsulfonyl)phenyl)acetamide
• ACETANILIDE, 4'-SULFANILYL-
• HMS3371F07
• CHEMBL1246
• N-Acetyldapsone 100 microg/mL in Acetonitrile
• Q27273637
• CS-0012514
• Acetamide, N-(4-((4-aminophenyl)sulfonyl)phenyl)-
• N-Acetyldapsone;MADDS
• N-{4-[(4-aminophenyl)sulfonyl]phenyl}acetamide
• MLS000090052
• DB-052929
• TS-08842

• MDL： MFCD00672496
• Inchi： 1S/C14H14N2O3S/c1-10(17)16-12-4-8-14(9-5-12)20(18,19)13-6-2-11(15)3-7-13/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： WDOCBIHNYYQINH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 290.07300
• Monoisotopic Mass: 290.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 243 ºC
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 97.64000
• LogP: 3.79500

N-Acetyl Dapsone Security Information

• WGK Germany：2
• Hazard Category Code： 37/38-41-43
• Safety Instruction： S26; S36/37/39
• RTECS：AE7020000
• Hazardous Material Identification：
• Risk Phrases：R37/38; R41; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-Acetyl Dapsone

N-Acetyl Dapsone: A Comprehensive Overview

N-Acetyl Dapsone, also known as CAS No 565-20-8, is a chemical compound that has garnered significant attention in the fields of pharmacology and medicine. This compound is a derivative of dapsone, a well-known sulfone antibiotic with a long history of use in treating various bacterial and parasitic infections. The acetylation of dapsone to form N-Acetyl Dapsone introduces unique properties that enhance its pharmacokinetic profile and therapeutic potential.

The chemical structure of N-Acetyl Dapsone consists of a sulfone group attached to a diphenylamine backbone, with an acetyl group introduced at the nitrogen atom. This modification not only improves the compound's solubility but also reduces its potential for certain adverse effects, making it a more viable option for therapeutic applications. Recent studies have highlighted the compound's ability to modulate immune responses, suggesting its potential role in treating autoimmune diseases such as lupus erythematosus and rheumatoid arthritis.

One of the most promising areas of research involving N-Acetyl Dapsone is its application in dermatology. Clinical trials have demonstrated its efficacy in managing conditions such as leprosy and acne vulgaris. The compound's anti-inflammatory and antibacterial properties make it particularly effective in targeting skin pathogens while minimizing damage to healthy tissue. Moreover, its ability to inhibit the production of pro-inflammatory cytokines has been shown to reduce skin inflammation significantly.

In addition to its therapeutic applications, N-Acetyl Dapsone has also been explored for its potential in drug delivery systems. Researchers have investigated the use of this compound as a carrier for other drugs, leveraging its ability to penetrate cellular membranes effectively. This approach could enhance the bioavailability of other medications, particularly those with poor solubility or absorption rates.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying N-Acetyl Dapsone's activity. Molecular docking studies have revealed that the compound interacts with key enzymes involved in bacterial metabolism, providing insights into its antimicrobial efficacy. These findings have paved the way for the development of more targeted therapies that exploit the compound's unique properties.

Despite its numerous advantages, the use of N-Acetyl Dapsone is not without challenges. The compound's stability under different environmental conditions remains a critical factor in its formulation and storage. Researchers are actively exploring methods to enhance its stability while maintaining its therapeutic efficacy. Additionally, further studies are required to fully understand the long-term safety profile of N-Acetyl Dapsone, particularly regarding potential side effects and drug interactions.

In conclusion, N-Acetyl Dapsone (CAS No 565-20-8) represents a significant advancement in medicinal chemistry, offering a versatile platform for addressing a wide range of therapeutic needs. Its unique chemical properties, combined with recent research breakthroughs, position it as a promising candidate for future drug development. As ongoing studies continue to uncover new applications and optimizations for this compound, it holds the potential to make a lasting impact on modern medicine.